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Compound of Interest

Compound Name: Salvianolic acid H

Cat. No.: B15617817

Despite extensive investigation into the diverse family of salvianolic acids, a comprehensive
search of scientific literature and chemical databases reveals a notable absence of specific
information regarding the chemical structure and stereochemistry of a compound explicitly
named Salvianolic acid H. While its counterparts, designated with letters such as A, B, C, D,
E, F, G, 1, J, and K, are well-documented, "Salvianolic acid H" remains an elusive entity in the
current body of scientific knowledge. This technical guide will, therefore, summarize the general
characteristics of the salvianolic acid family and highlight the lack of specific data for the
requested compound.

Salvianolic acids are a class of polyphenolic compounds predominantly isolated from the roots
and rhizomes of Salvia miltiorrhiza (Danshen), a plant widely used in traditional Chinese
medicine. These compounds are structurally characterized as oligomers formed from the
condensation of danshensu (3-(3,4-dihydroxyphenyl)lactic acid) and caffeic acid (3,4-
dihydroxycinnamic acid). The structural diversity within this family arises from the number and
linkage patterns of these monomeric units.

General Chemical Features of Salvianolic Acids

The core structure of salvianolic acids typically involves ester and ether linkages between the
constituent danshensu and caffeic acid molecules. This results in a wide array of complex
structures with multiple chiral centers, leading to significant stereochemical complexity. The
phenolic hydroxyl groups present on the aromatic rings are key to their biological activities,
particularly their potent antioxidant properties.
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To illustrate the structural variety, the chemical structures of some well-characterized salvianolic
acids are presented below:

¢ Salvianolic acid A: A dimer of danshensu and caffeic acid.

« Salvianolic acid B: A trimer consisting of three molecules of danshensu and one molecule of
caffeic acid. It is one of the most abundant and extensively studied salvianolic acids.

e Salvianolic acid C: A dimer formed from two molecules of danshensu.

The Unresolved Status of Salvianolic Acid H

A thorough and targeted search of chemical databases and scientific literature did not yield any
specific structural or stereochemical data for a compound identified as "Salvianolic acid H."
Consequently, information regarding its quantitative data, such as bond lengths, bond angles,
or spectroscopic signatures (NMR, mass spectrometry), is unavailable. Similarly, experimental
protocols for its isolation, purification, and structural elucidation have not been reported.

Conclusion

Due to the conspicuous absence of "Salvianolic acid H" in the available scientific literature,
this in-depth technical guide cannot fulfill the request for its specific chemical structure,
stereochemistry, quantitative data, and experimental protocols. Researchers, scientists, and
drug development professionals interested in this area are encouraged to focus on the well-
characterized members of the salvianolic acid family for which a wealth of data exists. The
potential for the discovery of new salvianolic acid derivatives, including one that might
eventually be named Salvianolic acid H, remains an active area of natural product research.
Until such a discovery and its subsequent characterization are published, the chemical identity
of Salvianolic acid H remains unknown.

« To cite this document: BenchChem. [The Enigmatic Structure of Salvianolic Acid H: An In-
Depth Technical Review]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15617817#chemical-structure-and-stereochemistry-
of-salvianolic-acid-h]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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